Cas no 880813-30-9 (PRMT5-IN-20)

• Product Name: PRMT5-IN-20
• CAS No: 880813-30-9
• MF: C₂₁H₂₁N₃
• MW: 315.41
• CID: 5092834
• Update Time: 2026-03-02

PRMT5-IN-20 Chemical and Physical Properties

Names and Identifiers

• N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-pyridinylmethyl)amine
• BLL5 Maleate
• PRMT5-IN-20

• Inchi： 1S/C21H21N3/c1-2-24-20-8-4-3-7-18(20)19-12-16(9-10-21(19)24)13-23-15-17-6-5-11-22-14-17/h3-12,14,23H,2,13,15H2,1H3
• InChI Key： GAVUWQFIRGBDHN-UHFFFAOYSA-N
• SMILES： N1(CC)C2=CC=CC=C2C2C=C(CN([H])CC3=CC=CN=C3)C=CC=21

Additional information on PRMT5-IN-20

PRMT5-IN-20: A Comprehensive Overview of CAS No. 880813-30-9

PRMT5-IN-20, identified by the CAS registry number 880813-30-9, is a compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is specifically designed to target PRMT5, a protein arginine methyltransferase that plays a pivotal role in various cellular processes, including gene regulation, signal transduction, and epigenetic modifications. Recent advancements in research have highlighted the potential of PRMT5-IN-20 as a therapeutic agent in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The structural elucidation of CAS No. 880813-30-9 reveals a complex molecular framework that enables its interaction with the catalytic site of PRMT5. This interaction inhibits the enzyme's activity, thereby modulating downstream pathways that are often dysregulated in pathological conditions. Studies conducted by leading research institutions have demonstrated that PRMT5-IN-20 exhibits potent inhibitory effects on PRMT5 with high specificity, making it a promising candidate for drug development.

One of the most notable aspects of PRMT5-IN-20 is its ability to cross the blood-brain barrier, which expands its potential applications to central nervous system disorders. Preclinical trials have shown that this compound can effectively reduce neuroinflammation and protect neurons from oxidative stress, suggesting its utility in treating conditions such as Alzheimer's disease and multiple sclerosis. Furthermore, its anti-cancer properties have been validated in various tumor models, where it induces apoptosis and inhibits tumor growth by targeting key oncogenic pathways.

The development of PRMT5-IN-20 has been informed by cutting-edge research methodologies, including high-throughput screening, molecular docking, and in vivo testing. These approaches have not only enhanced our understanding of the compound's mechanism of action but also provided insights into its pharmacokinetics and toxicity profiles. Collaborative efforts between academia and industry have further accelerated the progression of CAS No. 880813-30-9 toward clinical trials, marking a significant milestone in precision medicine.

In addition to its therapeutic potential, PRMT5-IN-20 has also emerged as a valuable tool for studying the functional role of PRMT5 in cellular biology. Researchers have utilized this compound to investigate the enzyme's involvement in chromatin remodeling, transcriptional regulation, and protein-protein interactions. Such studies have deepened our understanding of epigenetic mechanisms and their implications for human health and disease.

As research on CAS No. 880813-30-9 continues to evolve, there is growing optimism about its translational potential. The compound's unique combination of potency, selectivity, and bioavailability positions it as a leading candidate for addressing unmet medical needs across multiple therapeutic areas. With ongoing studies exploring its efficacy in diverse disease models, PRMT5-IN-20 is poised to make a significant impact on future healthcare solutions.